Cas no 6942-20-7 (1,3-Dioxolane-2-propanoicacid, 4-(methoxymethyl)-2-methyl-, ethyl ester)

• Product Name: 1,3-Dioxolane-2-propanoicacid, 4-(methoxymethyl)-2-methyl-, ethyl ester
• CAS No: 6942-20-7
• MF: C₁₁H₂₀O₅
• MW: 232.273504257202
• CID: 523038
• PubChem ID: 245458
• Update Time: 2025-04-19

1,3-Dioxolane-2-propanoicacid, 4-(methoxymethyl)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-propanoicacid, 4-(methoxymethyl)-2-methyl-, ethyl ester
• Ethyl 3-(4-(methoxymethyl)-2-methyl-1,3-dioxolan-2-yl)propanoate
• ethyl 3-[4-(methoxymethyl)-2-methyl-1,3-dioxolan-2-yl]propanoate
• NSC-57419
• 6942-20-7
• SCHEMBL14531519
• NSC57419
• DTXSID00989265
• NSC 57419

• Inchi： 1S/C11H20O5/c1-4-14-10(12)5-6-11(2)15-8-9(16-11)7-13-3/h9H,4-8H2,1-3H3
• InChI Key： GBJCKNLHNSXPAM-UHFFFAOYSA-N
• SMILES： O1C(COC)COC1(C)CCC(=O)OCC

Computed Properties

• Exact Mass: 232.1311
• Monoisotopic Mass: 232.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.038
• Boiling Point: 285.2°C at 760 mmHg
• Flash Point: 119.8°C
• Refractive Index: 1.429
• PSA: 53.99